(4-Methoxyphenyl)(4-tosylpiperazin-1-yl)methanethione
Overview
Description
(4-Methoxyphenyl)(4-tosylpiperazin-1-yl)methanethione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MTMT and has been widely studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.
Scientific Research Applications
Antimicrobial Activity
The compound has been studied for its potential in antimicrobial activity. It’s part of a class of compounds that have shown significant antibacterial and antifungal properties . This makes it a candidate for developing new antibiotics or antifungal agents, which are crucial in the fight against resistant strains of bacteria and fungi.
Cancer Research
In the realm of oncology, derivatives of this compound have been explored for their antiproliferative activity on cancer cell lines . This suggests that they could be used in the development of cancer treatments, particularly for breast and ovarian cancers.
Neurodegenerative Diseases
Piperazine derivatives, which include (4-Methoxyphenyl)(4-tosylpiperazin-1-yl)methanethione, have been associated with potential treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s . The compound’s ability to modulate pharmacokinetic properties could make it valuable in enhancing the delivery and efficacy of drugs targeting these conditions.
Pharmacokinetics Enhancement
The compound’s structure includes a piperazine ring, known for its ability to positively influence the pharmacokinetic properties of drug substances . This means it could be used to improve how drugs are absorbed, distributed, metabolized, and excreted by the body.
Psychoactive Substance Research
Interestingly, piperazine rings are also found in psychoactive substances used for recreational purposes . While the use of such substances is illegal, understanding their pharmacological effects can provide insights into the human brain’s biochemistry and help develop treatments for various psychiatric disorders.
Enzyme Inhibition
Phenyl(piperazin-1-yl)methanone derivatives, related to the compound , have been identified as reversible inhibitors of monoacylglycerol lipase (MAGL) . MAGL plays a key role in various pathologies, including cancer and neurodegenerative diseases, making this compound’s derivatives valuable for therapeutic research.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .
Mode of Action
It is likely that this compound interacts with its targets in a manner similar to other piperazine derivatives . The interaction with its targets could lead to changes in cellular signaling pathways, potentially influencing a variety of physiological processes.
Biochemical Pathways
Given its potential interaction with alpha1-adrenergic receptors, it may influence pathways related to smooth muscle contraction in blood vessels, lower urinary tract, and prostate .
Pharmacokinetics
Similar compounds have been studied for their adme properties . These properties significantly impact the bioavailability of the compound, influencing its therapeutic potential.
Result of Action
Based on its potential interaction with alpha1-adrenergic receptors, it may influence a variety of physiological processes, including smooth muscle contraction .
properties
IUPAC Name |
(4-methoxyphenyl)-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanethione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S2/c1-15-3-9-18(10-4-15)26(22,23)21-13-11-20(12-14-21)19(25)16-5-7-17(24-2)8-6-16/h3-10H,11-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GESHFXRBTGBMBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=S)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxyphenyl)(4-tosylpiperazin-1-yl)methanethione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![((1s,4s)-7-Azabicyclo[2.2.1]heptan-7-yl)(2-methoxyphenyl)methanone](/img/structure/B2857682.png)
![4-methyl-1-propyl-2,3-dihydro-1H-pyrrolo[3',2':5,6]pyrido[1,2-a]benzimidazole-5-carbonitrile](/img/structure/B2857686.png)
![N-(2-chlorobenzyl)-4-((2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)cyclohexanecarboxamide](/img/structure/B2857689.png)
![1-methyl-3-(2-(piperidin-1-yl)ethyl)-9-(m-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2857695.png)
![N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-ethylacetamide](/img/structure/B2857697.png)
![6-[4-[3-(3,5-Dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]piperidin-1-yl]pyridine-2-carbonitrile](/img/structure/B2857701.png)